Cas no 1225518-03-5 (1-(3-methoxypropyl)piperidin-4-ol)

• Product Name: 1-(3-methoxypropyl)piperidin-4-ol
• CAS No: 1225518-03-5
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• MDL: MFCD16153840
• CID: 2083554
• Update Time: 2025-10-31

1-(3-methoxypropyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxypropyl)-4-Piperidinol
• 1-(3-methoxypropyl)piperidin-4-ol

• MDL： MFCD16153840
• Inchi： 1S/C9H19NO2/c1-12-8-2-5-10-6-3-9(11)4-7-10/h9,11H,2-8H2,1H3
• InChI Key： ZJHUFUNDFQXUFX-UHFFFAOYSA-N
• SMILES： OC1CCN(CCCOC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.010±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 268.7±25.0 ºC (760 Torr),
• Flash Point: 116.3±23.2 ºC,
• Solubility: Soluble (584 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(3-methoxypropyl)piperidin-4-ol

Recent Advances in the Study of 1-(3-methoxypropyl)piperidin-4-ol (CAS: 1225518-03-5) in Chemical Biology and Pharmaceutical Research

The compound 1-(3-methoxypropyl)piperidin-4-ol (CAS: 1225518-03-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its piperidine core and methoxypropyl side chain, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic utility. Recent literature highlights its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents.

One of the key areas of research involving 1-(3-methoxypropyl)piperidin-4-ol is its application in the synthesis of novel antipsychotic and antidepressant compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for serotonin and dopamine receptors, suggesting potential efficacy in treating psychiatric disorders. The study employed molecular docking simulations and in vitro binding assays to validate these findings, providing a robust foundation for further preclinical development.

In addition to its CNS applications, 1-(3-methoxypropyl)piperidin-4-ol has been investigated for its role in modulating enzyme activity. A recent preprint on bioRxiv reported that this compound acts as an allosteric modulator of cytochrome P450 enzymes, which are critical in drug metabolism. The study utilized kinetic assays and X-ray crystallography to reveal the molecular interactions between the compound and the enzyme, offering insights into its potential use in enhancing drug efficacy and reducing toxicity.

The synthetic accessibility of 1-(3-methoxypropyl)piperidin-4-ol has also been a focus of recent research. A 2024 paper in Organic Letters described an optimized, scalable synthesis route for this compound, employing green chemistry principles to minimize environmental impact. The authors achieved a high yield (85%) and excellent purity (>99%) using a one-pot reductive amination strategy, which could facilitate its broader adoption in industrial pharmaceutical production.

Despite these promising developments, challenges remain in the clinical translation of 1-(3-methoxypropyl)piperidin-4-ol-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and rapid metabolism, necessitating further structural optimization. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations, as highlighted in a recent review in Advanced Drug Delivery Reviews.

In conclusion, 1-(3-methoxypropyl)piperidin-4-ol (CAS: 1225518-03-5) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from CNS drug development to enzyme modulation. Continued interdisciplinary research will be essential to fully realize its therapeutic potential and overcome existing challenges in drug development.